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Cat. No.: B7799365 Get Quote

4',5'-Dibromofluorescein: A Comprehensive
Technical Guide
An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
Introduction

4',5'-Dibromofluorescein is a synthetic organic compound belonging to the xanthene dye

family.[1] It is a halogenated derivative of fluorescein, characterized by the presence of two

bromine atoms at the 4' and 5' positions of the xanthene core.[1] This modification of the

fluorescein structure imparts specific chemical and photophysical properties that make it a

valuable tool in various scientific and industrial applications. This technical guide provides a

detailed overview of the chemical structure, properties, and key applications of 4',5'-
Dibromofluorescein, with a focus on its relevance to researchers, scientists, and

professionals in drug development.

Chemical Structure and Identification
The chemical structure of 4',5'-Dibromofluorescein is based on a xanthene scaffold. The

systematic IUPAC name for this compound is 4',5'-dibromo-3',6'-dihydroxyspiro[isobenzofuran-

1(3H),9'-[9H]xanthen]-3-one.[2]
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Table 1: Chemical Identifiers for 4',5'-Dibromofluorescein

Identifier Value

IUPAC Name

4',5'-dibromo-3',6'-

dihydroxyspiro[isobenzofuran-1(3H),9'-

[9H]xanthen]-3-one[2]

CAS Number 596-03-2[3]

Molecular Formula C₂₀H₁₀Br₂O₅[3]

Molecular Weight 490.10 g/mol [3]

Synonyms
Solvent Red 72, Eosinic acid, D&C Orange No.

5[1][4]

Physicochemical and Spectral Properties
4',5'-Dibromofluorescein is typically an orange to red powder.[1] Its solubility and spectral

characteristics are key to its applications.

Table 2: Physicochemical Properties of 4',5'-Dibromofluorescein
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Property Value

Appearance Orange to red powder[1]

Melting Point 270-273 °C[1]

Boiling Point 633.7 °C (Predicted)

Solubility
Slightly soluble in water; Soluble in ethanol and

acetone[1]

pKa 8.14 (Predicted)

Table 3: Spectral Properties of 4',5'-Dibromofluorescein

Property Value

Absorption Maximum (λmax) 370 nm[1], 450 nm

Emission Maximum (λem) 480 nm[1], 517 nm (when excited at 494 nm)[1]

Synthesis
The synthesis of 4',5'-Dibromofluorescein typically involves the bromination of fluorescein.[1]

The general procedure consists of reacting fluorescein with a brominating agent in a suitable

solvent.

Experimental Protocol: Synthesis of 4',5'-
Dibromofluorescein
A general method for the synthesis involves the dibromination of fluorescein in a sodium

hydroxide solution.[1] The resulting product is then converted to its free acid form.[1]

Materials:

Fluorescein (C.I. Acid Yellow 73)[1]

Sodium hydroxide
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Bromine

Appropriate solvents for reaction and purification

Procedure:

Dissolve fluorescein in an aqueous solution of sodium hydroxide.

Slowly add a stoichiometric amount of bromine to the reaction mixture with constant stirring.

Monitor the reaction progress using a suitable analytical technique (e.g., thin-layer

chromatography).

Upon completion, acidify the reaction mixture to precipitate the 4',5'-Dibromofluorescein.

Collect the precipitate by filtration and wash it with water to remove any inorganic impurities.

Further purify the product by recrystallization from a suitable solvent system, such as

aqueous ethanol.

Reactants

Reaction and Purification Product

Fluorescein

Dissolution in NaOHSodium Hydroxide

Bromine

Bromination Acidification Filtration Recrystallization 4',5'-Dibromofluorescein

Click to download full resolution via product page

Synthesis Workflow for 4',5'-Dibromofluorescein.
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Applications in Research and Drug Development
4',5'-Dibromofluorescein has several applications in scientific research and is being explored

for its potential in drug development.

Biological Staining and Fluorescence Microscopy
As a fluorescent dye, 4',5'-Dibromofluorescein is used as a stain in histology and microscopy

to visualize various cellular components.[1] Its ability to absorb and emit light allows for the

imaging of biological structures and processes.[5]

Protein Analysis
One of the significant applications of 4',5'-Dibromofluorescein is in protein analysis. It has

been used as a highly sensitive negative stain for the detection of proteins in sodium dodecyl

sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

This protocol is adapted from a study demonstrating the ultrasensitive detection of proteins.

Materials:

Polyacrylamide gel post-electrophoresis

Staining solution: 4',5'-Dibromofluorescein solution (concentration to be optimized)

Washing solution: Deionized water

Procedure:

After electrophoresis, wash the gel with deionized water to remove residual SDS and buffer

salts.

Immerse the gel in the 4',5'-Dibromofluorescein staining solution.

Incubate for a designated period (e.g., 10-30 minutes) with gentle agitation.

Destain the gel by washing with deionized water to remove excess stain from the gel matrix,

revealing clear protein bands against a stained background.
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SDS-PAGE Gel

Wash with Deionized Water

Incubate in 4',5'-Dibromofluorescein Solution

Destain with Deionized Water

Visualize Protein Bands
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Workflow for Negative Protein Staining with 4',5'-Dibromofluorescein.

Photodynamic Therapy (PDT)
Xanthene dyes, including 4',5'-Dibromofluorescein, are known to act as photosensitizers.[5]

In the presence of light and oxygen, they can generate reactive oxygen species (ROS), which

are cytotoxic to cells.[6] This property makes them potential candidates for photodynamic

therapy, a treatment modality for cancer and other diseases.[5][6] The mechanism involves the

photosensitizer absorbing light energy and transferring it to molecular oxygen, creating highly

reactive singlet oxygen that induces cell death.[6]
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General Mechanism of Photodynamic Therapy with a Xanthene Photosensitizer.

While 4',5'-Dibromofluorescein has shown chemotherapeutic properties and potential against

certain cancer cells, such as erythrosine-resistant leukemia cells, the specific signaling

pathways involved have not been fully elucidated.[1] The primary proposed mechanism for its

anticancer effect, particularly in the context of PDT, is the induction of oxidative stress through

the generation of ROS. High levels of ROS can lead to cellular damage and trigger

programmed cell death (apoptosis) or necrosis.

Safety and Handling
4',5'-Dibromofluorescein is considered toxic and should be handled with care.[1] It may cause

skin, eye, and respiratory irritation upon contact.[1] It is essential to use appropriate personal

protective equipment, including gloves and eye protection, when handling this compound.[1] In

case of skin contact, wash the affected area with soap and water. If it comes into contact with

the eyes, rinse thoroughly with water.[1]

Conclusion
4',5'-Dibromofluorescein is a versatile fluorescent dye with a range of applications in research

and industry. Its well-defined chemical structure and predictable photophysical properties make
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it a valuable tool for biological staining, fluorescence microscopy, and protein analysis.

Furthermore, its potential as a photosensitizer in photodynamic therapy highlights its relevance

in the field of drug development. Further research into its biological mechanisms of action,

particularly its effects on cellular signaling pathways, will be crucial for realizing its full

therapeutic potential. This technical guide provides a solid foundation for researchers and

scientists to understand and utilize 4',5'-Dibromofluorescein in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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